(2E,5E)-5-(4-ethoxy-3-methoxybenzylidene)-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: (5E)-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-3-methyl-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O3S/c1-4-25-16-11-10-14(12-17(16)24-3)13-18-19(23)22(2)20(26-18)21-15-8-6-5-7-9-15/h5-13H,4H2,1-3H3/b18-13+,21-20?
• InChI Key: ICITWNIVQJKGAF-ORZNGPHRSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=NC3=CC=CC=C3)S2)C)OC
• SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C)OC

Description

(2E,5E)-5-(4-ethoxy-3-methoxybenzylidene)-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one, commonly referred to as EMPTI, is a thiazolidinone derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EMPTI is a yellow crystalline solid with a molecular formula of C20H20N2O3S and a molecular weight of 376.45 g/mol.

Mechanism of Action

The mechanism of action of EMPTI is not fully understood, but several studies have suggested that it may act through multiple pathways. EMPTI has been reported to inhibit the activity of enzymes involved in cancer cell proliferation, induce cell cycle arrest, and increase the production of reactive oxygen species. EMPTI has also been shown to interact with DNA and RNA, leading to the inhibition of DNA replication and transcription. Additionally, EMPTI has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
EMPTI has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis, and reduction of inflammation. EMPTI has also been reported to exhibit antioxidant activity, which may be beneficial in preventing oxidative stress-related diseases. Additionally, EMPTI has been shown to have antibacterial activity, which may be useful in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of using EMPTI in lab experiments is its high potency and selectivity towards cancer cells. EMPTI has been reported to exhibit cytotoxicity towards cancer cells at low concentrations, while having minimal effects on normal cells. Additionally, EMPTI has been shown to have good stability and solubility in various solvents, making it easy to handle in lab experiments. However, one of the limitations of using EMPTI in lab experiments is its potential toxicity towards normal cells at high concentrations. Further studies are needed to determine the optimal concentration of EMPTI for use in lab experiments.

Future Directions

There are several future directions for the research on EMPTI. One potential area of research is the development of EMPTI-based therapeutics for the treatment of cancer and inflammatory diseases. Further studies are needed to determine the optimal dosage and administration route for EMPTI-based therapeutics. Another potential area of research is the investigation of the mechanism of action of EMPTI, which may provide insights into its potential therapeutic applications. Additionally, the development of EMPTI-based fluorescent probes for the detection of metal ions may have potential applications in environmental monitoring and biomedical imaging.

Synthesis Methods

EMPTI can be synthesized through a multi-step reaction process involving the condensation of 2-aminothiazole with ethyl acetoacetate, followed by the reaction of the resulting compound with 4-ethoxy-3-methoxybenzaldehyde and phenyl isocyanate. The final product is obtained through the cyclization of the intermediate compound with acetic anhydride. The synthesis of EMPTI has been reported in several research articles, and the yield of the final product can be optimized by modifying the reaction conditions.

Scientific Research Applications

EMPTI has shown promising results in various scientific research applications, including its potential as an anti-cancer agent, anti-inflammatory agent, and anti-bacterial agent. Several studies have reported that EMPTI can induce apoptosis in cancer cells, inhibit the growth of tumor cells, and reduce inflammation in animal models. EMPTI has also been shown to exhibit antibacterial activity against various strains of bacteria, including E. coli and S. aureus. Additionally, EMPTI has been investigated for its potential as a fluorescence probe for the detection of metal ions.